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Get Quote

The following table summarizes key quantitative data for the four fellowships, offering a clear

comparison of their competitiveness, financial benefits, and the career landscapes of their

alumni.
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Feature

AAAS Science
& Technology
Policy
Fellowship
(STPF)

Christine
Mirzayan
Science &
Technology
Policy
Graduate
Fellowship

California
Council on
Science and
Technology
(CCST) Policy
Fellowship

Presidential
Management
Fellowship
(PMF) - STEM
Track

Annual Number

of Fellows

Approximately

270-291 in

recent years.[1]

Approximately 20

placements per

session.

15 fellows

selected

annually.[2]

Hundreds

annually across

all disciplines;

STEM fellows

constituted less

than 10% in

2018, 2020, and

2021.[3]

Acceptance Rate

Not officially

published, but

highly

competitive.

Highly

competitive, with

hundreds of

applicants for

about 20 spots.

While not

overwhelming,

the program is

selective.

Approximately

5.5% for the

class of 2013;

11% for the class

of 2024.[4][5]

Stipend/Salary

(Approx. Annual)

$99,000 -

$129,000,

dependent on

experience and

placement.[6]

$11,000 for the

12-week

program.[7]

Competitive

salary with

benefits.[8]

GS-9 pay scale

to start (around

$61,947 in DC

area in 2022),

with promotion

potential.[5]

Alumni Career

Trajectories

(Post-Fellowship)

40-50% remain

in policy, 20-25%

return to their

previous sector,

20-25% pursue

new

opportunities.[6]

[9]

Approximately

35% work in

government,

23% in

academia, 22%

in nonprofits, and

15% in industry.

[10]

Roughly 84% of

alumni work in

policy-related

careers, with

36% in California

state

government.[11]

About 85-90% of

PMFs convert to

permanent

government

positions.[3]
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Methodologies for Program Evaluation
Evaluating the impact of science policy fellowships is a complex endeavor, often relying on a

combination of qualitative and quantitative methods. While detailed, side-by-side comparative

studies with rigorous experimental protocols are not readily available in the public domain, the

general approach to assessing these programs involves:

Alumni Surveys: These are a primary tool used to gather data on career trajectories,

satisfaction with the fellowship experience, and the perceived impact of the program on their

careers. For instance, a 2023 survey of Mirzayan Fellowship alumni provided data on their

current employment sectors.[10] Similarly, a survey of CCST fellows after the program's first

decade collected feedback on their influence on legislative offices.[11]

Host Office Feedback: Gathering qualitative and quantitative feedback from the government

offices, agencies, and legislative committees that host fellows provides insight into the value

and contributions of the fellows. This can include assessments of the scientific expertise

provided and the impact on policy-making.

Longitudinal Career Tracking: Following the career paths of alumni over an extended period

helps to understand the long-term impact of the fellowship on their career choices and

leadership roles.

Network Analysis: Mapping the connections and collaborations that emerge from the

fellowship alumni network can demonstrate the program's success in building a community

of science policy leaders.[11]

A more formal evaluation framework might include pre- and post-fellowship assessments of

skills and knowledge, as well as case studies of specific policy impacts attributed to the work of

fellows. However, the multifaceted nature of policy work makes direct causation challenging to

establish.

Visualizing Fellowship Pathways and Processes
To further illuminate the structure and outcomes of these fellowships, the following diagrams,

created using the DOT language, illustrate key aspects of the fellowship experience.
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A simplified workflow of the application and selection process for each fellowship.
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Common career pathways for alumni of science policy fellowships.
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In-Depth Fellowship Profiles
AAAS Science & Technology Policy Fellowship (STPF)
The AAAS STPF is arguably the most well-known and established science policy fellowship. It

places fellows in all three branches of the federal government, providing a deep dive into

national policy.

Focus: Federal policy and the integration of science into decision-making.

Duration: Typically one year, with the option to renew for a second year.

Placement: Executive, legislative, and judicial branches of the U.S. government.

Ideal Candidate: PhD-level scientists and engineers (or those with a master's in engineering

and three years of experience) who are looking to transition into a policy career or bring a

policy perspective back to their field.

Christine Mirzayan Science & Technology Policy
Graduate Fellowship
This fellowship is an excellent entry point into the world of science policy, offering a shorter,

more immersive experience.

Focus: Introduction to science and technology policy at the National Academies of Sciences,

Engineering, and Medicine.

Duration: 12 weeks.[12]

Placement: Within the National Academies in Washington, D.C.

Ideal Candidate: Graduate students and recent graduates who are exploring careers in

science policy and want a concentrated, hands-on experience.[13]

California Council on Science and Technology (CCST)
Policy Fellowship
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For those interested in the intersection of science and policy at the state level, the CCST

fellowship offers a unique opportunity to work within the California state government, a national

leader in many policy areas.

Focus: State-level science and technology policy in California.

Duration: One year.

Placement: California State Legislature or state agencies.

Ideal Candidate: PhD scientists and engineers who are interested in how science informs

policy at the state level and want to contribute to California's policymaking process.

Presidential Management Fellowship (PMF) - STEM
Track
The PMF program is a prestigious pathway to a career in the federal civil service. While not

exclusively for scientists, its STEM track is designed to bring scientific and technical expertise

into government leadership roles.

Focus: Leadership development for a career in the federal government.

Duration: Two years.

Placement: Various federal agencies, with a direct path to permanent employment.

Ideal Candidate: Recent graduates with advanced degrees in STEM fields who are

committed to a long-term career in public service.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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